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Compound of Interest

Compound Name:
3-Chloro-4-methyl-5-

nitrobenzamide

CAS No.: 1092307-16-8

Cat. No.: B3033618 Get Quote

Executive Summary: The Dual Nature of Nitro-
Aromatics
In the landscape of medicinal chemistry, 3-Chloro-4-methyl-5-nitrobenzamide (CAS:

1092307-16-8) serves as a critical scaffold. Its tris-substituted benzene ring offers a dense

functionalization pattern—combining the steric bulk of a methyl group, the electronic withdrawal

of a nitro group, and the lipophilic modulation of a chlorine atom. This makes it a high-value

intermediate for kinase inhibitors and heterocyclic synthesis.

However, this utility comes with a specific safety profile. As a nitro-aromatic, it carries latent

energy and toxicity risks that are often underestimated in early-stage discovery. This guide

moves beyond generic safety advice, providing a field-tested framework for handling,

synthesis, and containment.

Physicochemical Profile & Hazard Identification
Understanding the molecule’s physical state is the first step in effective risk mitigation. While

specific experimental data for this exact isomer is often proprietary, its behavior can be

rigorously inferred from its close structural analogs (e.g., 3-chloro-4-methyl-5-nitrobenzoic

acid).
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Chemical Identity
Property Detail

Chemical Name 3-Chloro-4-methyl-5-nitrobenzamide

CAS Number 1092307-16-8

Molecular Formula C₈H₇ClN₂O₃

Molecular Weight 214.61 g/mol

Predicted MP 160–185 °C (Solid)

Solubility Low in water; soluble in DMSO, DMF, EtOAc

GHS Hazard Classification (Inferred)
Based on Structure-Activity Relationships (SAR) of chloronitrobenzamides:

Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed. Nitro-aromatics often

interfere with oxygen transport (methemoglobinemia risk).

Skin/Eye Irritation: Category 2/2A (H315/H319) – Causes skin and serious eye irritation.

STOT-SE: Category 3 (H335) – May cause respiratory irritation.

Thermal Hazard: The nitro group (

) is an explosophore. While benzamides are generally stable, the combination with a methyl
group (fuel) on the same ring suggests potential for energetic decomposition at elevated
temperatures (>200°C) or under adiabatic conditions.

Strategic Handling Framework
Safety in the lab is not about eliminating risk, but managing it through engineering controls. We

use a Band-Based Approach.

Engineering Controls
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Primary Containment: All weighing and manipulation of the solid must occur within a certified

Chemical Fume Hood.

Dust Control: Use a static-dissipative balance enclosure if the powder is fine/micronized.

Ventilation: Ensure face velocity is >0.5 m/s.

Personal Protective Equipment (PPE) Matrix
Hands:Nitrile Gloves (Double-gloved).

Why? Aromatic nitro compounds can permeate thin nitrile. The outer glove protects

against gross contamination; the inner glove provides a permeation barrier.

Eyes: Chemical Safety Goggles (ANSI Z87.1).

Body: Lab coat (cotton/polyester blend) + Chemical resistant apron if handling >10g scales.

Decision Logic for Scale-Up
Before scaling a reaction involving this intermediate, use the following decision tree to assess

thermal risks.
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Start: Scale-Up Request (>10g)

Run DSC (Differential Scanning Calorimetry)

Exotherm Detected < 200°C?

Energy Release > 100 J/g?

Yes

Proceed with Standard Cooling

No

No

Review Cooling Capacity
Run ARC (Accelerating Rate Calorimetry)

Yes

Click to download full resolution via product page

Figure 1: Thermal Hazard Assessment Logic. DSC screening is mandatory for nitro-aromatics

before gram-scale heating.

Experimental Protocol: Synthesis & Purification
Safety
A common workflow involves converting the precursor acid (3-Chloro-4-methyl-5-nitrobenzoic

acid) to the amide. This section details the safety checkpoints for this specific transformation.

The Transformation
Reaction: Acid
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Acid Chloride

Amide

Step-by-Step Safety Protocol
Step 1: Acid Chloride Formation (The Volatile Hazard)

Reagents: Thionyl Chloride (

) + DMF (Cat.).

Hazard: Generates

and

gas.

Control: Use a caustic scrubber (NaOH trap) connected to the manifold. Do not rely solely on

the hood draft for large-scale

removal.

Critical Check: Ensure the acid chloride intermediate is not heated to dryness without

vacuum, as concentrated nitro-benzoyl chlorides can be shock-sensitive.

Step 2: Amidation (The Exotherm)
Reagents: Aqueous Ammonia or Ammonia/Dioxane.

Hazard: Rapid exothermic reaction.

Control:

Cool the ammonia solution to 0°C before addition.

Add the acid chloride solution (in DCM or THF) dropwise.

Monitor internal temperature; keep

.
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Step 3: Isolation & Waste
Filtration: The product precipitates.

Wash: Water washes will contain ammonium salts and traces of nitro-aromatics.

Disposal: Aqueous waste must be segregated as "Toxic Aqueous" due to nitro-residues.
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Ice Water Final Amide
(Solid)

Filtration
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Figure 2: Synthesis Workflow illustrating critical hazard control points (Gas Evolution and

Exotherm).

Emergency Response & Waste Management
Spill Cleanup

Solid Spill: Do not dry sweep. Use a HEPA-filtered vacuum or wet-wipe method to prevent

dust generation.

Solvent Spill: Absorb with vermiculite. If the solution contains the nitro-intermediate, treat the

waste as a potential oxidizer-fuel mix (do not seal tightly if off-gassing is suspected).

Exposure Response
Inhalation: Move to fresh air immediately. Nitro compounds can cause delayed respiratory

distress.

Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol

(ethanol/methanol) as it may enhance transdermal absorption of the nitro-aromatic.

Disposal
Solid Waste: Incineration is the preferred method for nitro-aromatics to ensure complete

destruction of the ring system.
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Labeling: Clearly label waste containers as "Contains Nitro-Aromatics: Potential

Mutagen/Toxic."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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